Cas no 1021206-86-9 (N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide)

• Product Name: N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide
• CAS No: 1021206-86-9
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 5763064
• Update Time: 2025-07-19

N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]benzamide
• N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

• Inchi： 1S/C24H31N3O3/c1-16(2)21(28)27-20-12-8-18(9-13-20)23(30)26-15-14-25-22(29)17-6-10-19(11-7-17)24(3,4)5/h6-13,16H,14-15H2,1-5H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KVNBDAVURZUNQY-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)C1=CC=C(NC(=O)C(C)C)C=C1)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

Professional Introduction to N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide (CAS No. 1021206-86-9)

N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide, a compound with the CAS number 1021206-86-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and unique functional groups of this molecule contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide features a benzamide core substituted with two distinct amide functionalities. The presence of 4-tert-butylphenyl group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and oral bioavailability. Additionally, the ethyl chain extending from the formamide group introduces a flexible region that can interact with biological targets in a conformationally adaptable manner.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry due to their diverse biological activities. These compounds have been investigated for their potential roles in modulating various cellular pathways, including inflammation, pain perception, and neurotransmitter signaling. The amide groups in N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide are particularly noteworthy, as they can engage in hydrogen bonding interactions with biological targets, thereby influencing receptor binding and activity.

In the context of drug discovery, the synthesis and characterization of N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide have been facilitated by advances in synthetic methodologies. Modern techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures. These methods not only improve yield but also allow for the introduction of structural diversity, which is essential for identifying novel pharmacophores.

The pharmacological profile of this compound has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated that N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide exhibits inhibitory activity against several enzymes and receptors relevant to therapeutic intervention. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis and inflammation. Additionally, its interaction with other targets such as serine proteases has been investigated, indicating potential applications in treating inflammatory and degenerative disorders.

One of the most compelling aspects of N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide is its potential for further chemical modification to optimize its pharmacological properties. The presence of multiple reactive sites allows for selective functionalization, enabling researchers to fine-tune solubility, metabolic stability, and target specificity. Such modifications are critical for advancing a compound from an initial lead to a viable drug candidate.

The development of novel therapeutic agents often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide exemplifies this synergy, as it bridges synthetic chemistry with biological evaluation. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process and identify compounds with enhanced efficacy and safety profiles.

The future directions for research on N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level can provide insights into its therapeutic potential and limitations. Additionally, preclinical studies are necessary to assess its safety profile and pharmacokinetic properties before moving into human clinical trials.

In conclusion, N-{2-[(4-tert-butylphenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound may contribute significantly to advancements in medicine and healthcare.